![molecular formula C17H14FN3O3 B6426156 2-(4-fluorophenoxy)-N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}acetamide CAS No. 2034463-52-8](/img/structure/B6426156.png)
2-(4-fluorophenoxy)-N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(4-Fluorophenoxy)-N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}acetamide, also known as 4-F-FPMA, is a synthetic compound that has been studied for its potential use in various scientific research applications. 4-F-FPMA is a small molecule that has been designed to interact with specific proteins and modify their activity. It has been used in various laboratory experiments to study the effects of manipulating protein activity on cellular processes.
Scientific Research Applications
2-(4-fluorophenoxy)-N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}acetamide has been used in various scientific research applications, including drug discovery, protein-protein interaction studies, and enzyme inhibition studies. It has been used to study the effects of manipulating protein activity on cellular processes, such as gene expression, cell proliferation, and cell death. It has also been used to study the effects of manipulating enzyme activity on metabolic pathways, such as metabolic flux and enzyme kinetics.
Mechanism of Action
2-(4-fluorophenoxy)-N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}acetamide works by binding to specific proteins and modifying their activity. It binds to proteins through a combination of hydrophobic and electrostatic interactions, which then modifies the protein’s activity. This mechanism of action has been studied extensively, and it has been shown to be highly specific and efficient.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to modulate gene expression, cell proliferation, and cell death. It has also been shown to modulate metabolic pathways, such as metabolic flux and enzyme kinetics. Additionally, it has been shown to modulate the activity of various enzymes, such as protein kinases and phosphatases.
Advantages and Limitations for Lab Experiments
2-(4-fluorophenoxy)-N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}acetamide has several advantages for use in laboratory experiments. It is a small molecule, which makes it easy to manipulate and study. Additionally, it has a high affinity for specific proteins, which makes it ideal for studying the effects of protein activity on cellular processes. However, this compound also has some limitations. It is not water-soluble, which can make it difficult to use in aqueous solutions. Additionally, it has a relatively short half-life, which can limit its use in long-term experiments.
Future Directions
There are several potential future directions for the use of 2-(4-fluorophenoxy)-N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}acetamide. It could be used to study the effects of manipulating protein activity on diseases, such as cancer and neurodegenerative diseases. It could also be used to study the effects of manipulating enzyme activity on metabolic pathways, such as the Krebs cycle and glycolysis. Additionally, it could be used to study the effects of manipulating protein activity on signal transduction pathways, such as the MAPK and PI3K pathways. Finally, it could be used to study the effects of manipulating protein activity on various physiological processes, such as cell differentiation, cell migration, and cell adhesion.
Synthesis Methods
2-(4-fluorophenoxy)-N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}acetamide is synthesized through a two-step process, involving an amide coupling reaction and an aryl etherification reaction. In the first step, a base-catalyzed amide coupling reaction is used to combine an amine with an acid chloride. This reaction produces an amide intermediate, which is then reacted with an aryl halide in the second step. This aryl etherification reaction results in the formation of this compound.
properties
IUPAC Name |
2-(4-fluorophenoxy)-N-[[3-(furan-2-yl)pyrazin-2-yl]methyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14FN3O3/c18-12-3-5-13(6-4-12)24-11-16(22)21-10-14-17(20-8-7-19-14)15-2-1-9-23-15/h1-9H,10-11H2,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SINUVPYERJLNDY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1)C2=NC=CN=C2CNC(=O)COC3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14FN3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.